1-(Cyclopropylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine

• IUPAC Name: 1-cyclopropylsulfonyl-4-(thiophen-3-ylmethyl)piperazine
• InChI: InChI=1S/C12H18N2O2S2/c15-18(16,12-1-2-12)14-6-4-13(5-7-14)9-11-3-8-17-10-11/h3,8,10,12H,1-2,4-7,9H2
• InChI Key: KBNLKFMYHMXVKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)CC3=CSC=C3
• Molecular Formula: C12H18N2O2S2
• Molecular Weight: 286.4 g/mol

Description

1-(Cyclopropylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine, also known as CSP, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. CSP is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Scientific Research Applications

Enzyme Inhibition and Metabolism Studies

The metabolic pathways and enzyme inhibition profiles of structurally related compounds, such as those involving cytochrome P450 enzymes, are critical areas of research. For instance, studies on the metabolism of novel antidepressants have elucidated the roles of CYP2D6, CYP2C9, CYP3A4/5, and others in the oxidative metabolism of these compounds, highlighting the importance of understanding enzymatic interactions for drug development and safety assessments (Hvenegaard et al., 2012).

Synthesis of Heterocycles

The synthesis of heterocyclic compounds, such as morpholines, piperazines, and others, from related starting materials, underscores the significance of these methodologies in producing therapeutic agents and research tools. Techniques involving the reaction of amino alcohols with sulfonium salts to create C-substituted morpholines and piperazines demonstrate the versatility and creativity in accessing these heterocycles (Matlock et al., 2015).

Anticancer and Antimicrobial Applications

Compounds with structural features similar to 1-(Cyclopropylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine have been evaluated for their anticancer and antimicrobial activities. Research in this domain aims to identify new therapeutic candidates capable of combating cancer and infectious diseases. For example, the anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles, including those with piperazine substituents, has demonstrated significant activity against various cancer cell lines, providing a foundation for further exploration of related compounds in oncology (Turov, 2020).

Receptor Ligand Studies

Investigations into receptor ligands, including those targeting melanocortin and adenosine receptors, reveal the potential of piperazine derivatives in modulating receptor activity, which has implications for treating disorders related to these receptors. This area of research is crucial for discovering novel treatments for cognitive disorders, obesity, and other conditions (Borrmann et al., 2009).